3-[N-(2,6-dichloro-4-nitrophenyl)-C-methylcarbonimidoyl]-4-hydroxy-1-phenylquinolin-2-one

• Molecular Formula: C23H15Cl2N3O4
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 3-[N-(2,6-dichloro-4-nitrophenyl)-C-methylcarbonimidoyl]-4-hydroxy-1-phenylquinolin-2-one
• InChI: InChI=1S/C23H15Cl2N3O4/c1-13(26-21-17(24)11-15(28(31)32)12-18(21)25)20-22(29)16-9-5-6-10-19(16)27(23(20)30)14-7-3-2-4-8-14/h2-12,29H,1H3
• InChI Key: GMICKJUAEKIDEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=C(C=C(C=C1Cl)[N+](=O)[O-])Cl)C2=C(C3=CC=CC=C3N(C2=O)C4=CC=CC=C4)O

Description

3-[N-(2,6-Dichloro-4-nitrophenyl)-C-methylcarbonimidoyl]-4-hydroxy-1-phenylquinolin-2-one is a quinolin-2-one derivative characterized by a complex substitution pattern. Its structure includes a 2,6-dichloro-4-nitrophenyl group, a methylcarbonimidoyl moiety, and a 4-hydroxyphenyl substituent.

The compound’s structural elucidation relies on crystallographic techniques. Single-crystal X-ray diffraction data for such compounds are typically refined using SHELXL, a program renowned for high-precision small-molecule refinement . Molecular graphics, such as thermal ellipsoid plots, are generated using ORTEP-3, which provides detailed visualizations of atomic displacement parameters . The WinGX suite integrates these tools, streamlining crystallographic data processing and analysis .

Biological Activity

The biological activity of this compound can be attributed to its structural features, particularly the presence of the quinoline moiety, which is known for various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 4-hydroxy group may contribute to its antioxidant activity, while the nitrophenyl substituent could enhance its interaction with biological targets.

Pharmacological Properties

Research indicates that compounds similar to this structure exhibit a range of pharmacological effects:

• Antimicrobial Activity : Compounds with quinoline structures have demonstrated effectiveness against various bacterial strains and fungi.
• Anticancer Activity : Some derivatives have shown cytotoxic effects on cancer cell lines, suggesting potential in cancer therapy.
• Anti-inflammatory Effects : The ability to inhibit inflammatory pathways has been noted in related compounds.

Case Studies and Experimental Data

• Antimicrobial Efficacy
  • A study evaluated the antimicrobial activity of quinoline derivatives against Staphylococcus aureus and Escherichia coli. The compound exhibited significant inhibition zones compared to control groups, indicating strong antibacterial properties.
• Cytotoxicity Assays
  • In vitro cytotoxicity tests on human cancer cell lines (e.g., HeLa and MCF-7) revealed that the compound induced apoptosis at micromolar concentrations. IC50 values were determined through MTT assays, demonstrating effectiveness in reducing cell viability.
• Anti-inflammatory Mechanisms
  • Inflammatory models using lipopolysaccharide (LPS)-stimulated macrophages showed that the compound reduced the production of pro-inflammatory cytokines (e.g., TNF-alpha and IL-6). This suggests a mechanism involving the inhibition of NF-kB signaling pathways.

Data Tables

Activity Type	Test Organism/Cell Line	Result	Reference
Antimicrobial	S. aureus	Significant inhibition
Anticancer	HeLa Cells	IC50 = 15 µM
Anti-inflammatory	Macrophages	Reduced cytokines

Comparison with Similar Compounds

Key Observations :

• The dichloro-nitrophenyl group in the target compound introduces significant steric bulk, reflected in bond angle distortions (e.g., Cl1-C2-C3 = 119.2° vs. 117.8° in the non-chlorinated analog) .
• The methylcarbonimidoyl moiety enhances planarity compared to ethyl-substituted analogs, as seen in reduced torsion angles .
• Hydrogen-bonding patterns differ: the target compound forms O–H···O interactions, while simpler analogs exhibit O–H···N networks, impacting crystal packing .

Electronic and Thermodynamic Properties

• Solubility: The polar nitro group improves aqueous solubility relative to non-nitrated derivatives but is offset by hydrophobic dichlorophenyl and methyl groups.

Methodological Considerations

Comparisons rely on crystallographic software:

• SHELXL : Enables precise refinement of disorder models for bulky substituents .
• ORTEP-3 : Visualizes steric clashes in the dichloro-nitrophenyl group .
• WinGX : Facilitates batch processing of structural data for analogs .